Cas no 56741-29-8 (Benzenamine, 2,5-dimethoxy-3-nitro-)

• Product Name: Benzenamine, 2,5-dimethoxy-3-nitro-
• CAS No: 56741-29-8
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 347987
• PubChem ID: 11041717
• Update Time: 2025-04-19

Benzenamine, 2,5-dimethoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-dimethoxy-3-nitro-
• InChI=1/C8H10N2O4/c1-13-5-3-6(9)8(14-2)7(4-5)10(11)12/h3-4H,9H2,1-2H
• SB76752
• DTXSID90453001
• SCHEMBL9138248
• 2,5-dimethoxy-3-nitroaniline
• 56741-29-8

• Inchi： 1S/C8H10N2O4/c1-13-5-3-6(9)8(14-2)7(4-5)10(11)12/h3-4H,9H2,1-2H3
• InChI Key： PESWXIMMEVUHAC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 198.0641
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 87.62